Cas no 1479943-14-0 (4-Piperidinecarboxylic acid, 4-(cyclohexylthio)-)

• Product Name: 4-Piperidinecarboxylic acid, 4-(cyclohexylthio)-
• CAS No: 1479943-14-0
• MF: C₁₂H₂₁NO₂S
• MW: 243.365642309189
• CID: 5920015
• PubChem ID: 65988050
• Update Time: 2025-10-28

4-Piperidinecarboxylic acid, 4-(cyclohexylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-(cyclohexylthio)-
• 4-(Cyclohexylthio)piperidine-4-carboxylic acid
• EN300-1153875
• 4-(cyclohexylsulfanyl)piperidine-4-carboxylic acid
• AKOS015330122
• CS-0288424
• 1479943-14-0

• Inchi： 1S/C12H21NO2S/c14-11(15)12(6-8-13-9-7-12)16-10-4-2-1-3-5-10/h10,13H,1-9H2,(H,14,15)
• InChI Key： KJBJYFTYVLKVCV-UHFFFAOYSA-N
• SMILES： N1CCC(SC2CCCCC2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 243.12930009g/mol
• Monoisotopic Mass: 243.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 414.0±45.0 °C(Predicted)
• pka: 3.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-Piperidinecarboxylic acid, 4-(cyclohexylthio)-

4-Piperidinecarboxylic acid, 4-(cyclohexylthio)- (CAS No. 1479943-14-0): An Overview of Its Structure, Synthesis, and Applications

4-Piperidinecarboxylic acid, 4-(cyclohexylthio)- (CAS No. 1479943-14-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and pharmacological properties.

The molecular structure of 4-Piperidinecarboxylic acid, 4-(cyclohexylthio)- is characterized by a piperidine ring with a carboxylic acid group at the 4-position and a cyclohexylthio substituent. The presence of the cyclohexylthio group imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various research applications.

In recent years, the synthesis of 4-Piperidinecarboxylic acid, 4-(cyclohexylthio)- has been optimized using advanced synthetic methodologies. One notable approach involves the coupling of a piperidine derivative with a cyclohexylthiol reagent under controlled conditions. This method ensures high yields and purity, which are crucial for downstream applications in drug discovery and development.

The biological activity of 4-Piperidinecarboxylic acid, 4-(cyclohexylthio)- has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. Additionally, studies have demonstrated its potential as a neuroprotective agent, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the context of drug development, 4-Piperidinecarboxylic acid, 4-(cyclohexylthio)- has been evaluated for its pharmacokinetic and pharmacodynamic profiles. Preclinical studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its suitability for further clinical evaluation. Ongoing clinical trials are currently assessing its safety and efficacy in human subjects.

The structural versatility of 4-Piperidinecarboxylic acid, 4-(cyclohexylthio)- also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its therapeutic potential. Researchers are exploring various modifications to the molecule to enhance its potency, selectivity, and bioavailability. These efforts include the introduction of additional functional groups or alterations to the existing substituents.

Beyond its direct therapeutic applications, 4-Piperidinecarboxylic acid, 4-(cyclohexylthio)- has also found use as a building block in the synthesis of more complex molecules. Its unique chemical properties make it a valuable intermediate in the development of novel pharmaceuticals and agrochemicals.

In conclusion, 4-Piperidinecarboxylic acid, 4-(cyclohexylthio)- (CAS No. 1479943-14-0) represents a promising compound with significant potential in both research and development contexts. Its unique structural features and biological activities make it an important molecule for further investigation in the fields of medicinal chemistry and pharmaceutical sciences.